Cas no 1305324-34-8 (1-(2,3,6-Trifluorophenyl)propan-2-one)
1305324-34-8 structure
Product Name:1-(2,3,6-Trifluorophenyl)propan-2-one
CAS No:1305324-34-8
MF:C9H7F3O
MW:188.146493196487
CID:4587069
PubChem ID:55274609
Update Time:2024-03-01
1-(2,3,6-Trifluorophenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3,6-trifluorophenyl)propan-2-one
- 2-Propanone, 1-(2,3,6-trifluorophenyl)-
- 1-(2,3,6-Trifluoro-phenyl)-propan-2-one
- 1-(2,3,6-Trifluorophenyl)propan-2-one
-
- MDL: MFCD11553528
- Inchi: 1S/C9H7F3O/c1-5(13)4-6-7(10)2-3-8(11)9(6)12/h2-3H,4H2,1H3
- InChI Key: FYLJYJAACVPMRM-UHFFFAOYSA-N
- SMILES: FC1C(=CC=C(C=1CC(C)=O)F)F
Computed Properties
- Exact Mass: 188.04489933g/mol
- Monoisotopic Mass: 188.04489933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1
1-(2,3,6-Trifluorophenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM336381-500g |
1-(2,3,6-trifluorophenyl)propan-2-one |
1305324-34-8 | 95%+ | 500g |
$22600 | 2022-06-13 | |
| Chemenu | CM336381-1000g |
1-(2,3,6-trifluorophenyl)propan-2-one |
1305324-34-8 | 95%+ | 1000g |
$35600 | 2022-06-13 | |
| Enamine | EN300-1705970-0.05g |
1-(2,3,6-trifluorophenyl)propan-2-one |
1305324-34-8 | 95.0% | 0.05g |
$120.0 | 2025-02-20 | |
| Enamine | EN300-1705970-0.1g |
1-(2,3,6-trifluorophenyl)propan-2-one |
1305324-34-8 | 95.0% | 0.1g |
$177.0 | 2025-02-20 | |
| Enamine | EN300-1705970-0.25g |
1-(2,3,6-trifluorophenyl)propan-2-one |
1305324-34-8 | 95.0% | 0.25g |
$254.0 | 2025-02-20 | |
| Enamine | EN300-1705970-0.5g |
1-(2,3,6-trifluorophenyl)propan-2-one |
1305324-34-8 | 95.0% | 0.5g |
$400.0 | 2025-02-20 | |
| Enamine | EN300-1705970-1.0g |
1-(2,3,6-trifluorophenyl)propan-2-one |
1305324-34-8 | 95.0% | 1.0g |
$512.0 | 2025-02-20 | |
| Enamine | EN300-1705970-2.5g |
1-(2,3,6-trifluorophenyl)propan-2-one |
1305324-34-8 | 95.0% | 2.5g |
$918.0 | 2025-02-20 | |
| Enamine | EN300-1705970-5.0g |
1-(2,3,6-trifluorophenyl)propan-2-one |
1305324-34-8 | 95.0% | 5.0g |
$1594.0 | 2025-02-20 | |
| Enamine | EN300-1705970-10.0g |
1-(2,3,6-trifluorophenyl)propan-2-one |
1305324-34-8 | 95.0% | 10.0g |
$2946.0 | 2025-02-20 |
1-(2,3,6-Trifluorophenyl)propan-2-one Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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